tenofovir diphosphate triethylamine mechanism of action
tenofovir diphosphate triethylamine mechanism of action
An In-depth Technical Guide on the Mechanism of Action of Tenofovir (B777) Diphosphate (B83284)
For Researchers, Scientists, and Drug Development Professionals
Introduction
Tenofovir is a cornerstone of antiretroviral therapy (ART) for the treatment and prevention of Human Immunodeficiency Virus (HIV) and for the management of chronic Hepatitis B Virus (HBV) infection[1]. As an acyclic nucleotide analog of deoxyadenosine (B7792050) monophosphate (dAMP), its therapeutic efficacy is dependent on its conversion to the active metabolite, tenofovir diphosphate (TFV-DP)[1][2][3]. Due to the poor oral bioavailability of the parent drug, tenofovir is administered as one of two major prodrugs: tenofovir disoproxil fumarate (B1241708) (TDF) or tenofovir alafenamide (TAF)[2][4][5]. These prodrugs are designed to enhance absorption and facilitate intracellular delivery of tenofovir[4]. TAF is noted for its increased plasma stability and more efficient delivery into target cells, such as lymphocytes and hepatocytes, compared to TDF[2][6][7]. This leads to higher intracellular concentrations of the active TFV-DP and lower circulating plasma levels of tenofovir, contributing to a more favorable safety profile, particularly concerning renal and bone toxicity[6][7][8]. The ultimate antiviral activity of tenofovir is exerted by TFV-DP, which acts as a competitive inhibitor and a chain terminator of viral polymerases[1][9][10].
The Role of Triethylamine (B128534)
In the context of tenofovir diphosphate, triethylamine is not part of the biological mechanism of action. Instead, it is used in the chemical synthesis and formulation of tenofovir diphosphate as a salt, creating "tenofovir diphosphate triethylamine salt". This formulation is typically for laboratory and research use. The triethylamine component acts as a counter-ion, which helps to stabilize the highly polar diphosphate molecule and improve its solubility in organic solvents, enhancing its pharmacokinetic properties for effective therapeutic use[11]. This is a common practice in medicinal chemistry to handle and deliver charged molecules, but the triethylamine moiety dissociates and is not involved in the interaction with the viral enzyme.
Intracellular Activation Pathway
The conversion of tenofovir prodrugs into the pharmacologically active tenofovir diphosphate is a critical multi-step intracellular process.
3.1 Prodrug Hydrolysis Following oral administration, TDF and TAF undergo hydrolysis to release tenofovir.
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Tenofovir Disoproxil Fumarate (TDF): TDF is rapidly hydrolyzed by esterases present in the gut, blood plasma, and tissues to tenofovir[4][7].
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Tenofovir Alafenamide (TAF): TAF is more stable in plasma and is primarily metabolized intracellularly[7][8]. Within target cells like peripheral blood mononuclear cells (PBMCs) and hepatocytes, the lysosomal serine protease Cathepsin A (CatA) is the major hydrolase responsible for cleaving the phosphonoamidate bond of TAF to release tenofovir[2][12]. In the liver, carboxylesterase 1 (CES1) also plays a significant role in this activation step[2][8][12].
3.2 Cellular Phosphorylation Once tenofovir is released inside the cell, it must be phosphorylated twice by host cellular kinases to become the active TFV-DP[3][9][13].
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First Phosphorylation: Tenofovir is phosphorylated to tenofovir monophosphate (TFV-MP).
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Second Phosphorylation: TFV-MP is subsequently phosphorylated to the active tenofovir diphosphate (TFV-DP)[3]. Enzymes implicated in this final step include pyruvate (B1213749) kinase muscle (PKM) and creatine (B1669601) kinase muscle (CKM) in different tissues[3].
This two-step phosphorylation is essential for the drug's antiviral activity[2][8].
Molecular Mechanism of Action
The antiviral activity of tenofovir diphosphate stems from its ability to act as both a competitive inhibitor and a chain terminator for viral polymerases.
4.1 Competitive Inhibition TFV-DP is a structural analog of the natural deoxyadenosine 5'-triphosphate (dATP). This structural similarity allows it to bind to the active site of viral reverse transcriptase (in HIV) and DNA polymerase (in HBV)[7][9][14]. It directly competes with the endogenous dATP substrate for incorporation into the newly synthesizing viral DNA strand[9][15]. TFV-DP has a high affinity for the viral reverse transcriptase, which contributes to its potent inhibitory effect[1].
4.2 DNA Chain Termination Once TFV-DP is incorporated into the growing viral DNA chain by the polymerase, it prevents further elongation[1][10][16]. This is because tenofovir is an acyclic nucleotide; it lacks the 3'-hydroxyl (-OH) group that is essential for forming the next 5' to 3' phosphodiester bond with an incoming nucleotide[1][10][16]. The absence of this group results in the immediate termination of DNA synthesis, thereby halting the viral replication process[9][16]. This dual mechanism of competitive inhibition and obligatory chain termination makes TFV-DP a highly effective antiviral agent[1].
Quantitative Pharmacodynamic and Kinetic Data
The efficacy and behavior of tenofovir and its metabolites have been quantified in numerous studies. The data below are compiled from various in vitro and in vivo experiments.
| Parameter | Value | Virus/System | Comments | Reference |
| EC₅₀ (50% Effective Conc.) | 0.04 µM to 8.5 µM | HIV-1 (in vitro) | Varies depending on the cell line used (lymphoblastoid, macrophages, etc.). | [9] |
| EC₅₀ (50% Effective Conc.) | 1.1 µM | HBV (in cell-based assays) | Potency is significantly improved with prodrug forms. | [17][18] |
| Kᵢ (Inhibition Constant) | 0.022 µM | HIV RT (RNA-dependent) | Represents the concentration for 50% inhibition of the enzyme. | [19] |
| Kᵢ (Inhibition Constant) | 1.55 µM | HIV RT (DNA-dependent) | Lower affinity for DNA-dependent polymerization compared to RNA-dependent. | [19] |
| Kᵢ (Inhibition Constant) | 0.18 µM | HBV Polymerase | Demonstrates potent and competitive inhibition. | [17][18] |
| Intracellular Half-life (t½) | ~10-50 hours | TFV-DP in lymphocytes | Allows for convenient once-daily dosing regimens. | [6] |
| Intracellular Half-life (t½) | 95 hours | TFV-DP in primary human hepatocytes | Shows prolonged retention in liver cells. | [17][18] |
| Intracellular Half-life (t½) | ~17 days | TFV-DP in red blood cells | Serves as a useful biomarker for long-term adherence monitoring. | [4][20][21] |
| Intracellular Conc. (TDF) | ~347 fmol/10⁶ cells | TFV-DP in PBMCs | Geometric mean concentration measured in patients on a TDF-based regimen. | [22] |
| Intracellular Conc. (TAF) | ~835 fmol/10⁶ cells | TFV-DP in PBMCs | Geometric mean concentration in patients switched to a TAF-based regimen. | [22] |
Key Experimental Protocols
The characterization of TFV-DP's mechanism and quantification relies on specialized laboratory techniques.
6.1 Protocol: Reverse Transcriptase (RT) Inhibition Assay
This enzymatic assay measures the ability of an inhibitor like TFV-DP to block the activity of HIV-1 RT.
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Reagents and Materials: Recombinant HIV-1 RT, a poly(rA) template, an oligo(dT) primer, radiolabeled or fluorescently-labeled deoxythymidine triphosphate (dTTP), unlabeled dATP, dCTP, dGTP, the inhibitor (TFV-DP), and reaction buffer.
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Assay Setup: A reaction mixture is prepared containing the template-primer hybrid, RT enzyme, and varying concentrations of TFV-DP.
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Initiation: The reaction is initiated by adding the mixture of dNTPs, including the labeled dTTP. The mixture is incubated at 37°C to allow for DNA synthesis.
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Termination and Precipitation: The reaction is stopped after a defined period. The newly synthesized DNA is precipitated using an acid (e.g., trichloroacetic acid) and collected on a filter membrane.
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Quantification: The amount of incorporated radiolabeled or fluorescent dTTP is measured using a scintillation counter or fluorescence reader.
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Data Analysis: The rate of DNA synthesis is calculated for each inhibitor concentration. The IC₅₀ value (the concentration of TFV-DP that inhibits RT activity by 50%) is determined by plotting the percentage of inhibition against the logarithm of the inhibitor concentration. The dissociation constant (Kd) can be calculated by fitting observed rate constants at different substrate concentrations to a hyperbolic equation[23].
6.2 Protocol: Quantification of Intracellular TFV-DP by LC-MS/MS
Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS) is the gold standard for accurately measuring intracellular TFV-DP levels from biological samples like Peripheral Blood Mononuclear Cells (PBMCs) or Dried Blood Spots (DBS)[24].
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Sample Collection and Processing:
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PBMCs: Whole blood is collected, and PBMCs are isolated via density gradient centrifugation (e.g., using Ficoll-Paque)[24]. The isolated cells are counted and then lysed to release intracellular components.
-
DBS: A small volume of whole blood is spotted onto filter paper and dried. A standardized punch (e.g., 3 mm) is taken for analysis[21].
-
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Extraction: The cell lysate or DBS punch is subjected to an extraction procedure, often involving protein precipitation with a solvent like methanol, followed by solid-phase extraction (SPE) to isolate and concentrate the analytes (TFV-DP) and remove interfering substances[24].
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Liquid Chromatography (LC): The extracted sample is injected into an LC system. Due to the high polarity of TFV-DP, specialized chromatography such as anion exchange or hydrophilic interaction liquid chromatography (HILIC) is often employed to achieve adequate retention and separation from other cellular components[25].
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Tandem Mass Spectrometry (MS/MS):
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The eluent from the LC column is introduced into the mass spectrometer, typically using an electrospray ionization (ESI) source.
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The instrument is operated in Multiple Reaction Monitoring (MRM) mode. A specific precursor ion (the molecular ion of TFV-DP, e.g., m/z 448.0) is selected and fragmented.
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A characteristic product ion (e.g., m/z 350.0) is then monitored for quantification[25]. A stable isotope-labeled internal standard is used to ensure accuracy.
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Data Analysis: The concentration of TFV-DP in the sample is determined by comparing the ratio of the analyte peak area to the internal standard peak area against a calibration curve prepared with known concentrations of TFV-DP in a similar biological matrix[24].
References
- 1. What is the mechanism of Tefovir? [synapse.patsnap.com]
- 2. Intracellular Activation of Tenofovir Alafenamide and the Effect of Viral and Host Protease Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
- 3. Genetic variation of kinases and activation of nucleotide analog reverse transcriptase inhibitor tenofovir - PMC [pmc.ncbi.nlm.nih.gov]
- 4. Pharmacokinetics of tenofovir monoester and association with intracellular tenofovir diphosphate following single-dose tenofovir disoproxil fumarate - PMC [pmc.ncbi.nlm.nih.gov]
- 5. researchgate.net [researchgate.net]
- 6. youtube.com [youtube.com]
- 7. A Review and Clinical Understanding of Tenofovir: Tenofovir Disoproxil Fumarate versus Tenofovir Alafenamide - PMC [pmc.ncbi.nlm.nih.gov]
- 8. researchgate.net [researchgate.net]
- 9. go.drugbank.com [go.drugbank.com]
- 10. What is the mechanism of Tenofovir Disoproxil Fumarate? [synapse.patsnap.com]
- 11. Tenofovir diphosphate triethylamine [myskinrecipes.com]
- 12. Intracellular Activation of Tenofovir Alafenamide and the Effect of Viral and Host Protease Inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
- 13. scholars.uky.edu [scholars.uky.edu]
- 14. way2drug.com [way2drug.com]
- 15. page-meeting.org [page-meeting.org]
- 16. Tenofovir disoproxil - Wikipedia [en.wikipedia.org]
- 17. journals.asm.org [journals.asm.org]
- 18. researchgate.net [researchgate.net]
- 19. medchemexpress.com [medchemexpress.com]
- 20. Immunoassay for HIV Drug Metabolites Tenofovir and Tenofovir Diphosphate - PMC [pmc.ncbi.nlm.nih.gov]
- 21. Application of an intracellular assay for determination of Tenofovir-diphosphate and Emtricitabine-triphosphate from erythrocytes using Dried Blood Spots - PMC [pmc.ncbi.nlm.nih.gov]
- 22. Plasma and Intracellular Pharmacokinetics of Tenofovir in Patients Switched from Tenofovir Disoproxil Fumarate to Tenofovir Alafenamide - PMC [pmc.ncbi.nlm.nih.gov]
- 23. Understanding the molecular mechanism of sequence dependent Tenofovir removal by HIV-1 reverse transcriptase: differences in primer binding site versus polypurine tract - PMC [pmc.ncbi.nlm.nih.gov]
- 24. benchchem.com [benchchem.com]
- 25. The Development and Validation of a Direct LC-MS/MS Assay for the Determination of Tenofovir-diphosphate in Dried Blood Spots for the Analysis of Clinical Samples [open.uct.ac.za]
